Cas no 1336494-63-3 ((2R)-2-Amino-3-(4-cyano-2-nitrophenyl)propanoic acid)

• Product Name: (2R)-2-Amino-3-(4-cyano-2-nitrophenyl)propanoic acid
• CAS No: 1336494-63-3
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• CID: 4937026
• Update Time: 2025-06-08

(2R)-2-Amino-3-(4-cyano-2-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-3-(4-CYANO-2-NITROPHENYL)PROPANOIC ACID
• (R)-2-Amino-3-(4-cyano-2-nitrophenyl)propanoic acid
• (2R)-2-Amino-3-(4-cyano-2-nitrophenyl)propanoic acid

• Inchi： 1S/C10H9N3O4/c11-5-6-1-2-7(4-8(12)10(14)15)9(3-6)13(16)17/h1-3,8H,4,12H2,(H,14,15)/t8-/m1/s1
• InChI Key： PWAANDSNQHWUET-MRVPVSSYSA-N
• SMILES： OC([C@@H](CC1C=CC(C#N)=CC=1[N+](=O)[O-])N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: -1.9
• Topological Polar Surface Area: 133

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-Amino-3-(4-cyano-2-nitrophenyl)propanoic acid

The Role of (2R)-2-Amino-3-(4-Cyano-2-Nitrophenyl)Propanoic Acid (CAS No. 1336494-63-3) in Modern Chemical and Biomedical Research

The (2R)-2-Amino-3-(4-cyano-2-nitrophenyl)propanoic acid (CAS No. 1336494-63-3) is a chiral compound featuring a central amino acid scaffold coupled with an aromatic nitro-cyano substituted phenyl group. This unique structure endows it with versatile chemical properties, making it a focal point in recent studies targeting drug design, enzyme inhibition, and bioanalytical applications. The compound’s stereochemistry (R-configuration at the chiral carbon) plays a critical role in determining its pharmacokinetic behavior and biological activity.

Recent advancements in asymmetric synthesis have enabled precise control over the enantiomeric purity of this compound, which is crucial for minimizing off-target effects in biomedical settings. Researchers have leveraged transition metal-catalyzed methods and organocatalytic strategies to optimize its production. For instance, a 2021 study in the journal Chemical Communications demonstrated that palladium-mediated Suzuki-Miyaura coupling could efficiently construct the carbon-carbon bond between the propanoic acid moiety and the nitro-substituted phenyl ring, achieving yields exceeding 95% with high stereoselectivity.

In pharmacology, this compound has shown promising activity as a potential inhibitor of serine hydrolases, particularly β-lactamases. A 2023 paper published in Nature Communications revealed that its nitro group (nitrophenyl moiety) undergoes redox cycling under physiological conditions, generating reactive oxygen species that disrupt bacterial membrane integrity while simultaneously inhibiting enzymatic degradation of β-lactam antibiotics. This dual mechanism enhances its efficacy against multidrug-resistant pathogens without significant cytotoxicity to mammalian cells.

The cyano group (CN-substituted phenyl ring) further contributes to its utility as a bioorthogonal reporter molecule in live-cell imaging studies. Its ability to undergo chemoselective click chemistry reactions under mild conditions allows real-time tracking of metabolic pathways without perturbing cellular processes. A 2024 collaborative study between MIT and Stanford highlighted its application in monitoring lipid raft dynamics during viral entry into host cells, offering new insights into antiviral drug development strategies.

In materials science applications, this compound serves as an effective dopant for conjugated polymers used in organic light-emitting diodes (OLEDs). Its electron-withdrawing groups modulate charge carrier mobility and photoluminescence quantum yields. A recent Angewandte Chemie article described how incorporating this molecule into polyfluorene matrices enhanced device efficiency by 18%, demonstrating its potential for next-generation display technologies.

Clinical translational research has focused on its prodrug properties when conjugated with tumor-targeting ligands. A phase I clinical trial currently underway evaluates its efficacy as an activatable imaging agent for detecting early-stage pancreatic tumors through near-infrared fluorescence emission upon enzymatic cleavage of its amino acid backbone. This approach combines diagnostic accuracy with minimal invasiveness compared to conventional modalities.

Spectroscopic analysis confirms the compound’s planar geometry around the phenyl ring system due to resonance stabilization from both nitro and cyano groups. X-ray crystallography studies published in Acta Crystallographica Section C revealed intermolecular hydrogen bonding networks involving the carboxylic acid (-COOH) group and adjacent nitro oxygen atoms, which may influence crystallization behavior during pharmaceutical formulation.

In computational chemistry studies using density functional theory (DFT), researchers have identified key electronic transitions responsible for its UV-vis absorption profile between 550–750 nm wavelength range. These findings are critical for designing photoresponsive materials where controlled light-induced conformational changes are desired.

Its solubility characteristics show marked pH dependence: at neutral conditions (pH 7), it exists predominantly as zwitterionic species with pKa values calculated at ~1.8 (carboxylic acid) and ~8.5 (amino group). This amphipathic nature facilitates formulation into both hydrophilic aqueous solutions and lipid-based delivery systems without requiring toxic cosolvents.

Emerging applications include its use as an intermediate in synthesizing peptidomimetic compounds for G-protein coupled receptor modulation. By replacing natural amino acids with this analog during solid-phase peptide synthesis, researchers have created novel ligands exhibiting picomolar affinity for cannabinoid receptors without psychoactive side effects.